Cas no 3360-32-5 (Pentasiloxane,1,1,1,5,9,9,9-heptamethyl-5-[3,3,3-trimethyl-1,1-bis(trimethylsiloxy)disiloxanoxy]-3,3,7,7-tetrakis(trimethylsiloxy)-(7CI,8CI))

• Product Name: Pentasiloxane,1,1,1,5,9,9,9-heptamethyl-5-[3,3,3-trimethyl-1,1-bis(trimethylsiloxy)disiloxanoxy]-3,3,7,7-tetrakis(trimethylsiloxy)-(7CI,8CI)
• CAS No: 3360-32-5
• MF: C₂₈H₈₄O₁₂Si₁₃
• MW: 978.070881843567
• CID: 295443
• Update Time: 2024-01-27

Pentasiloxane,1,1,1,5,9,9,9-heptamethyl-5-[3,3,3-trimethyl-1,1-bis(trimethylsiloxy)disiloxanoxy]-3,3,7,7-tetrakis(trimethylsiloxy)-(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pentasiloxane,1,1,1,5,9,9,9-heptamethyl-5-[3,3,3-trimethyl-1,1-bis(trimethylsiloxy)disiloxanoxy]-3,3,7,7-tetrakis(trimethylsiloxy)-(7CI,8CI)
• [silyl-bis[tris(trimethylsilyloxy)silyloxy]methyl] tris(trimethylsilyl) silicate
• Pentasiloxane,1,1,1,5,9,9,9-heptamethyl-5-[3,3,3-trimethyl-1,1-bis(trimethylsiloxy)disiloxanoxy]-3,3,7,7-tetrakis(trimethylsi
• 1,1,1,5,9<wbr>
• LogP
• TRIS[TRIS(TRIMETHYLSILOXY)SILOXY]METHYLSILANE
• LRGRUHOGTHGLDT-UHFFFAOYSA-N

• MDL： MFCD00236520
• Inchi： 1S/C28H84O12Si13/c1-41(2,3)29-51(30-42(4,5)6,31-43(7,8)9)38-50(28,39-52(32-44(10,11)12,33-45(13,14)15)34-46(16,17)18)40-53(35-47(19,20)21,36-48(22,23)24)37-49(25,26)27/h1-28H3
• InChI Key： LRGRUHOGTHGLDT-UHFFFAOYSA-N
• SMILES： [Si](O[Si](C)(C)C)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C)O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 976.29622
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 24

Experimental Properties

• Melting Point: 126 °C
• Boiling Point: 176 °C
• PSA: 110.76